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Compound of Interest

Compound Name: Caspofungin-d4

Cat. No.: B568995

Introduction

Caspofungin-d4 is the deuterated analogue of Caspofungin, a potent antifungal agent
belonging to the echinocandin class of drugs. Caspofungin revolutionized the treatment of
invasive fungal infections, particularly those caused by Candida and Aspergillus species. Its
unique mechanism of action, targeting the fungal cell wall, provides a significant advantage
over other antifungal agents. This technical guide provides an in-depth overview of the physical
and chemical properties of Caspofungin-d4, its synthesis and characterization, and its critical
application as an internal standard in pharmacokinetic and bioequivalence studies.

Physical and Chemical Properties

Caspofungin-d4 is a complex lipopeptide, and its physical and chemical properties are crucial
for its handling, formulation, and analytical method development. The key properties are
summarized in the table below.
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Property

Value Reference

Molecular Formula

Cs2H84aDaN1001s [1112]

Formula Weight

1217.5 g/mol (as diacetate
[1](2]

salt)
CAS Number 1131958-73-0 [3]
Appearance Solid [1]
B Slightly soluble in methanol
Solubility _ _ [1]
and water (with heating)
Storage -20°C [4][5]
Purity >99% deuterated forms (di-d4)  [1][2]

Mechanism of Action: Inhibition of $-(1,3)-D-Glucan

Synthase

Caspofungin exerts its antifungal activity by non-competitively inhibiting the enzyme (-(1,3)-D-

glucan synthase.[6] This enzyme is essential for the synthesis of 3-(1,3)-D-glucan, a critical

polysaccharide component of the fungal cell wall that is absent in mammalian cells, making it

an excellent target for selective toxicity.[7][8][9] The inhibition of this enzyme disrupts the

integrity of the fungal cell wall, leading to osmotic instability and cell death.[10]

The (-(1,3)-D-glucan synthesis pathway is a fundamental process for fungal cell wall

construction. The key steps are outlined in the signaling pathway diagram below.
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Mechanism of Action of Caspofungin
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Bioanalytical Workflow for Caspofungin Quantification
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Logical Relationship in Internal Standard Method

Analyte Internal Standard
(Caspofungin) (Caspofungin-d4)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Caspofungin-d4: A Technical Guide for Researchers
and Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b568995#physical-and-chemical-properties-of-
caspofungin-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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